N-(4-phenyl-1,3-thiazol-2-yl)-4-[4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide
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Overview
Description
N-(4-phenyl-1,3-thiazol-2-yl)-4-[4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide is a useful research compound. Its molecular formula is C32H22N4O3S2 and its molecular weight is 574.67. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
N-(4-phenyl-1,3-thiazol-2-yl) derivatives, similar to the compound , have been synthesized and evaluated for their anticancer activity. They have shown moderate to excellent activity against various cancer cell lines, such as breast, lung, colon, and ovarian cancer, with some derivatives exhibiting higher activity than reference drugs like etoposide (Ravinaik et al., 2021).
Antimicrobial Activity
Compounds with a similar structure have been investigated for their antimicrobial properties. These studies include the synthesis and evaluation of N-[4-(1,3-benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide, which showed activity against bacterial strains like Staphylococcus aureus and fungi like Candida albicans (Senthilkumar et al., 2021). Another study involved 5-aryl-N-{4-[(1,3-thiazol-2-yl)sulfamoyl]phenyl}-1-phenyl-1H-pyrazole-3-carboxamides, which were tested for analgesic, anti-inflammatory, and antimicrobial activities (Gein et al., 2019).
Adenosine Receptor Selectivity
Research has also been conducted on [5-substituted-4-phenyl-1,3-thiazol-2-yl] benzamides and furamides for their potential as adenosine receptor ligands. These compounds have shown varying degrees of selectivity and potency for different adenosine receptor subtypes (Inamdar et al., 2013).
Mechanism of Action
Target of Action
Compounds with similar thiazole and sulfonamide groups are known to have antibacterial activity . They are also known to have anti-proliferative activities against certain cancer cells .
Mode of Action
Similar compounds have been shown to exhibit antibacterial activity by interacting with cell-penetrating peptides . They also display anti-proliferative activities, possibly by inducing apoptosis in cancer cells .
Biochemical Pathways
Similar compounds have been shown to affect pathways related to bacterial cell membrane integrity and cancer cell proliferation .
Result of Action
Similar compounds have been shown to exhibit potent antibacterial activity against both gram-negative and gram-positive bacteria . They also display anti-proliferative activities against certain cancer cells .
Action Environment
Similar compounds have been shown to exhibit their antibacterial activity in conjunction with cell-penetrating peptides .
Biochemical Analysis
Biochemical Properties
Thiazole derivatives have been shown to interact with various enzymes, proteins, and other biomolecules .
Cellular Effects
Preliminary studies suggest that it may have anti-proliferative activities, indicating potential effects on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is suggested that the compound might induce cancer cell apoptosis
Properties
IUPAC Name |
N-(4-phenyl-1,3-thiazol-2-yl)-4-[4-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]phenoxy]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H22N4O3S2/c37-29(35-31-33-27(19-40-31)21-7-3-1-4-8-21)23-11-15-25(16-12-23)39-26-17-13-24(14-18-26)30(38)36-32-34-28(20-41-32)22-9-5-2-6-10-22/h1-20H,(H,33,35,37)(H,34,36,38) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZUQKZCTRKLJSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)OC4=CC=C(C=C4)C(=O)NC5=NC(=CS5)C6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H22N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
574.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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